Cas no 1803605-30-2 (3-Ethyl-1,2oxazolo5,4-bpyridine-5-sulfonamide)

• Product Name: 3-Ethyl-1,2oxazolo5,4-bpyridine-5-sulfonamide
• CAS No: 1803605-30-2
• CID: 4617722
• PubChem ID: 75480572
• Update Time: 2025-10-24

3-Ethyl-1,2oxazolo5,4-bpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1,2oxazolo5,4-bpyridine-5-sulfonamide

Additional information on 3-Ethyl-1,2oxazolo5,4-bpyridine-5-sulfonamide

Comprehensive Overview of 3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 1803605-30-2)

3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 1803605-30-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonamide derivative features an oxazole ring fused with a pyridine core, making it a promising candidate for drug discovery and material science applications. Its molecular formula, C₉H₉N₃O₃S, highlights its potential as a bioactive scaffold for targeting enzymes and receptors.

In recent years, the demand for sulfonamide-based compounds like 3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antibacterial agent, aligning with the global focus on combating antibiotic resistance. The compound's CAS number 1803605-30-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide typically involves multi-step organic reactions, including cyclization and sulfonylation. Its oxazole-pyridine hybrid structure offers excellent metabolic stability, a critical factor in drug development. This property has led to its exploration in central nervous system (CNS) therapeutics, where blood-brain barrier permeability is a key challenge. Additionally, its sulfonamide group enhances binding affinity to biological targets, making it a valuable tool for proteomics research.

From an industrial perspective, CAS 1803605-30-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. The compound's heterocyclic framework also aligns with trends in fragment-based drug design (FBDD), a strategy gaining traction in precision medicine initiatives.

Beyond pharmaceuticals, 3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide has potential applications in material science, particularly in designing organic semiconductors or fluorescent probes. Its electron-rich aromatic system enables interactions with π-conjugated systems, a feature exploited in optoelectronic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about CAS 1803605-30-2 include inquiries about its solubility, storage conditions, and commercial availability. Analytical data, such as HPLC purity and NMR spectra, are also highly sought after by synthetic chemists. As AI-driven drug discovery accelerates, this compound's molecular descriptors are increasingly used in machine learning models to predict novel bioactivities.

In summary, 3-Ethyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 1803605-30-2) represents a multifaceted compound with broad scientific appeal. Its structural novelty and functional adaptability position it at the forefront of innovative therapeutic development and smart material engineering, addressing pressing challenges in health and technology sectors.